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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B12373227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes and is based on currently

available public data. A comprehensive, officially recognized Safety Data Sheet (SDS) with full

toxicological data for Mordant Orange 6 (CAS 3564-27-0) is not readily available. The

toxicological properties of this compound have not been fully investigated. Therefore, it is

imperative to treat this substance with a high degree of caution, adhering to rigorous laboratory

safety standards for chemicals with unknown hazards. This guide also provides comparative

data for the chemically distinct but related azo dye, Mordant Orange 1, to highlight potential

hazards within this class of compounds.

Substance Identification and Properties
This section provides the fundamental chemical and physical data for Mordant Orange 6.
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Property Data

Chemical Name
disodium 5-(4-(4-

sulphophenylazo)phenylazo)salicylate

Synonyms
C.I. Mordant Orange 6, C.I. 26520, Acid Chrome

Orange G[1][2][3]

CAS Number 3564-27-0[1][4]

Molecular Formula C₁₉H₁₂N₄Na₂O₆S

Molecular Weight 470.37 g/mol

Appearance Red-orange powder

Melting Point >300°C

Solubility
Soluble in water (80 g/L at 80°C); slightly

soluble in ethanol and acetone.

Hazard Identification and Classification
There is a significant lack of consensus and official data regarding the hazards of Mordant
Orange 6. One supplier Safety Data Sheet states the substance is "Not classified" under the

Globally Harmonized System (GHS). However, this should be interpreted with extreme caution

due to the absence of thorough toxicological testing.

For a comparative perspective, Mordant Orange 1 (CAS 2243-76-7), a different substance, is

classified with multiple hazards. The data for Mordant Orange 1 is provided below for

informational purposes only and should not be directly extrapolated to Mordant Orange 6.

Table 2.1: Comparative Hazard Classification of Mordant Orange 1
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Hazard
Classification
(Mordant Orange 1)

GHS Pictogram Signal Word Hazard Statement

Acute toxicity (Oral),

Category 4
GHS07 Warning

H302: Harmful if

swallowed

Serious eye

damage/eye irritation,

Category 2

GHS07 Warning
H319: Causes serious

eye irritation

Note: Further classifications for skin irritation, skin sensitization, respiratory irritation, and

aquatic toxicity have also been associated with Mordant Orange 1.

GHS Pictogram Associated with Mordant Orange 1

GHS07 - Exclamation Mark

Click to download full resolution via product page

Caption: GHS07 pictogram for Mordant Orange 1 hazards.

Experimental Protocols and Workflows
No specific experimental protocols for the safety evaluation of Mordant Orange 6 were

identified. Standard OECD (Organisation for Economic Co-operation and Development) test

guidelines should be followed for any toxicological assessments.

General Laboratory Safety Workflow for Handling
Chemicals with Unknown Hazards
A systematic approach is critical when handling substances with incomplete safety profiles.
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Start: New Procedure
with Mordant Orange 6

Gather All Available Safety Information
(e.g., this guide, supplier info)

Perform Comprehensive Risk Assessment
(Assume higher risk due to unknown toxicity)

Select and Don Appropriate PPE
(See PPE Flowchart)

Handle Chemical in a Controlled Environment
(e.g., Certified Chemical Fume Hood)

Prepare for Accidental Spills
(Ensure appropriate spill kit is accessible)

Conduct Experiment with Caution

Segregate and Dispose of Waste
According to Institutional Protocols for

Chemicals of Unknown Toxicity

Thoroughly Decontaminate Work Area
and Remove PPE Correctly

End of Procedure

Click to download full resolution via product page

Caption: General laboratory safety workflow.
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Handling and Storage
Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment of the specific procedures

being performed.
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Start: Procedure with Mordant Orange 6

Assess Risk of Exposure
(Quantity, Dustiness, Procedure)

Potential for Inhalation of Dust?

Mandatory: Use Certified Fume Hood.
Consider N95 respirator for weighing.

Yes

Minimum: Work in well-ventilated area.

No

Potential for Skin Contact?

Potential for Eye Contact?

No

Wear chemical-resistant gloves
(e.g., Nitrile).

Yes

Wear chemical splash goggles
(ANSI Z87.1 certified).

Yes

Proceed with Caution

No

Wear a buttoned lab coat.

Click to download full resolution via product page

Caption: PPE selection decision flowchart.
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Safe Handling Practices
Always handle Mordant Orange 6 within a chemical fume hood to control potential dust

exposure.

Avoid all direct contact with the substance.

Prohibit eating, drinking, and smoking in areas where this chemical is handled.

Wash hands and any exposed skin thoroughly after handling.

Storage Conditions
Store in a cool, dry, well-ventilated area.

Keep containers tightly closed to prevent moisture absorption and contamination.

Store away from strong oxidizing agents and other incompatible materials.

First Aid Measures
In the event of exposure, follow these first aid guidelines and seek immediate medical

attention.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing

becomes difficult, administer oxygen and seek

medical help.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do so.

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. Never give anything by

mouth to an unconscious person.

Accidental Release Measures
Small Spill: Don appropriate PPE. Moisten the powder slightly to prevent dust generation

and carefully sweep it into a labeled container for hazardous waste disposal.

Large Spill: Evacuate the area. Restrict access. Wear a higher level of PPE, including

respiratory protection. Follow institutional procedures for large chemical spills.

Toxicological Information
No specific quantitative toxicological data (e.g., LD₅₀, LC₅₀) for Mordant Orange 6 were found

in the available resources. As a double azo dye, there is a theoretical potential for metabolic

cleavage to aromatic amines. The carcinogenicity and mutagenicity of this compound are

unknown.

Stability and Reactivity
Reactivity: Generally stable under normal laboratory conditions.

Chemical Stability: Stable.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b12373227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Combustion may produce toxic gases such as carbon

oxides (CO, CO₂) and nitrogen oxides (NOx).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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